Cas no 63059-33-6 (Glycine,N-[(butylamino)carbonyl]-)

• Product Name: Glycine,N-[(butylamino)carbonyl]-
• CAS No: 63059-33-6
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 503404
• PubChem ID: 112991
• Update Time: 2025-04-19

Glycine,N-[(butylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(butylamino)carbonyl]-
• 2-(butylcarbamoylamino)acetic acid
• 5-BUTYLHYDANTOIC ACID
• N-[(butylamino)carbonyl]Glycine
• N-n-butyl-hydantoic acid
• FT-0737854
• Glycine, N-((butylamino)carbonyl)-
• DTXSID2069654
• AKOS000146742
• N-((Butylamino)carbonyl)glycine
• 2-(3-Butylureido)aceticacid
• (butylcarbamoyl)glycine
• 2-(3-Butylureido)acetic acid
• Glycine, N-[(butylamino)carbonyl]-
• 63059-33-6
• SCHEMBL1574031
• 5-butylhydantoic acid, AldrichCPR
• NS00035272
• EINECS 263-811-0
• CEFTAZIDIMEPENTAHYDRATE

• Inchi： 1S/C7H14N2O3/c1-2-3-4-8-7(12)9-5-6(10)11/h2-5H2,1H3,(H,10,11)(H2,8,9,12)
• InChI Key： KGWHMDCQVDMTNZ-UHFFFAOYSA-N
• SMILES： O=C(NCC(=O)O)NCCCC

Computed Properties

• Exact Mass: 174.10000
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 0.9
• Topological Polar Surface Area: 81.3

Experimental Properties

• Color/Form: Not available
• Density: 1.2227 (rough estimate)
• Melting Point: 140 °C
• Boiling Point: 305.17°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• PSA: 78.43000
• LogP: 0.95210
• Solubility: Not available

Glycine,N-[(butylamino)carbonyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38